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Compound of Interest

Compound Name: Diallate
CAS No.: 17708-57-5
Cat. No.: B7821780
Get Quote
. J

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the use of Diallate, a thiocarbamate herbicide. Adherence to these protocols is
critical to ensure personal safety and regulatory compliance.

Personal Protective Equipment (PPE) for Diallate

When handling Diallate, a comprehensive personal protective equipment strategy is non-
negotiable due to its potential health hazards. The following table summarizes the required
PPE, compiled from safety data sheets and chemical resistance guidelines.
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PPE Category

Item

Specifications

Rationale

Hand Protection

Chemical-resistant

gloves

Material: Nitrile
rubberThickness: = 14

mils (0.35 mm)

Nitrile provides good
resistance to a range
of pesticides,
including
thiocarbamates. A
thickness of at least
14 mils is
recommended for
increased durability
and breakthrough
time.[1]

Respiratory Protection

Air-purifying respirator
(APR)

Type: Half-mask or
full-faceCartridge:
Organic Vapor (OV)
cartridge (black color-
coded) with a P100

particulate pre-filter.

Required when there
is a risk of inhaling
dust or vapors,
especially when
handling the pure
compound or
preparing solutions.
The OV cartridge
adsorbs organic
vapors, and the P100
pre-filter removes fine
particles.[2][3][4][5][6]

Eye Protection

Safety goggles or a

face shield

Must be worn in
conjunction with a

half-mask respirator.

Protects against
splashes and airborne
particles. A full-face
respirator provides
both eye and

respiratory protection.

Body Protection

Laboratory coat or

chemical-resistant suit

Long-sleeved and fully
buttoned.

Provides a barrier
against accidental

skin contact.
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] Made of a durable Protects feet from
Foot Protection Closed-toe shoes ] )
material. spills.

Operational Plan for Handling Diallate

A systematic approach to handling Diallate in a laboratory setting is crucial to minimize
exposure risks.

1. Preparation and Engineering Controls:

» Work in a well-ventilated area, preferably within a certified chemical fume hood.

e Ensure that an emergency eyewash station and safety shower are readily accessible.

e Have a chemical spill kit specifically prepared for pesticide spills readily available.

2. Handling and Solution Preparation:

o Wear all required PPE as detailed in the table above before handling the compound.

+ When weighing the solid form of Diallate, do so in a fume hood to prevent inhalation of dust.
e When preparing solutions, add the Diallate slowly to the solvent to avoid splashing.

3. Storage:

» Store Diallate in a cool, dry, and well-ventilated area away from incompatible materials such
as strong acids and bases.

» Keep the container tightly closed and clearly labeled.

Emergency Spill Response Workflow

In the event of a Diallate spill, a swift and organized response is critical to contain the material
and mitigate exposure. The following workflow outlines the necessary steps.
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Immediate Actions

Alert others in the area

Evacuate the immediate spill area

Assess the spill size and immediate risk

- J
Containment & Cleanup (with full PPE)

Contain the spill with absorbent material

Cover the spill with absorbent material

Collect absorbed material into a labeled hazardous waste container

Decontaminate the spill area with soap and water

4 N\

Post-Cleanup

Click to download full resolution via product page

Diallate Spill Response Workflow
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Disposal Plan for Diallate Waste

Diallate and any materials contaminated with it are classified as hazardous waste under the
Resource Conservation and Recovery Act (RCRA), with the EPA hazardous waste number
U062.[7] Proper disposal is a legal requirement.

Waste Segregation and Collection:

¢ Solid Waste: Collect any solid Diallate waste, including contaminated PPE (gloves,
disposable lab coats), absorbent materials from spills, and empty containers, in a
designated, leak-proof, and clearly labeled hazardous waste container.

» Liquid Waste: Collect any unused Diallate solutions or contaminated solvents in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other waste
streams.

Step-by-Step Disposal Procedure:

» Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the
name "Diallate,” and the associated hazards (e.g., Toxic).

o Storage: Store hazardous waste containers in a designated satellite accumulation area
within the laboratory, away from general work areas.

« Contact Environmental Health and Safety (EHS): When the waste container is full or ready
for pickup, contact your institution's EHS department to arrange for disposal.

» Documentation: Maintain a record of the amount of Diallate waste generated and the date of
disposal.

o Professional Disposal: Do not attempt to dispose of Diallate waste through standard
laboratory drains or regular trash. It must be handled and disposed of by a licensed
hazardous waste management company arranged by your institution.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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